Cas no 1340174-50-6 (2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol)

2-{(1-Hydroxypropan-2-yl)aminomethyl}-4-methylphenol is a phenolic derivative featuring both hydroxyl and aminomethyl functional groups, making it a versatile intermediate in organic synthesis. Its structure allows for applications in chelation, polymer stabilization, and as a precursor in pharmaceutical and agrochemical manufacturing. The presence of the hydroxypropylamine moiety enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. The compound’s phenolic group contributes to antioxidant properties, while its secondary amine functionality enables further derivatization. This balance of reactivity and stability makes it suitable for specialized formulations requiring controlled functionalization or stabilization under oxidative conditions.
2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol structure
1340174-50-6 structure
Product Name:2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol
CAS No:1340174-50-6
MF:C11H17NO2
MW:195.258183240891
CID:5149383
PubChem ID:63327149
Update Time:2025-06-14

2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-{[(1-hydroxypropan-2-yl)amino]methyl}-4-methylphenol
    • Phenol, 2-[[(2-hydroxy-1-methylethyl)amino]methyl]-4-methyl-
    • 2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol
    • Inchi: 1S/C11H17NO2/c1-8-3-4-11(14)10(5-8)6-12-9(2)7-13/h3-5,9,12-14H,6-7H2,1-2H3
    • InChI Key: FJFMPXVTHQJHFR-UHFFFAOYSA-N
    • SMILES: OCC(C)NCC1C(=CC=C(C)C=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 163
  • XLogP3: 1
  • Topological Polar Surface Area: 52.5

2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-161261-0.05g
2-{[(1-hydroxypropan-2-yl)amino]methyl}-4-methylphenol
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$924.0 2023-02-17
Enamine
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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1340174-50-6 95%
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2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol Related Literature

Additional information on 2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol

Recent Advances in the Study of 2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol (CAS: 1340174-50-6)

The compound 2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol (CAS: 1340174-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol, which contribute to its bioactivity. The compound's phenolic hydroxyl group and aminomethyl side chain are believed to play critical roles in its interaction with biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity, which is essential for further pharmacological evaluations.

In vitro studies have demonstrated that 2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol exhibits promising antioxidant and anti-inflammatory properties. These findings suggest its potential utility in treating oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. Moreover, preliminary cytotoxicity assays indicate that the compound has a favorable safety profile, with minimal toxicity observed in human cell lines at therapeutic concentrations.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including the NF-κB and Nrf2 pathways, which are implicated in inflammation and oxidative stress responses. These insights have spurred interest in developing derivatives of 2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol to enhance its efficacy and selectivity for specific biological targets.

In addition to its therapeutic potential, recent research has explored the compound's applications in drug delivery systems. Its chemical stability and solubility profile make it a viable candidate for formulation into nanoparticles or liposomes, which could improve its bioavailability and targeted delivery to diseased tissues.

Despite these promising findings, challenges remain in translating 2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol into clinical applications. Future research should focus on comprehensive pharmacokinetic and pharmacodynamic studies to evaluate its in vivo efficacy and safety. Additionally, large-scale synthesis methods need to be optimized to ensure the compound's availability for further preclinical and clinical testing.

In conclusion, 2-{(1-hydroxypropan-2-yl)aminomethyl}-4-methylphenol (CAS: 1340174-50-6) represents a promising candidate for drug development, with its multifaceted bioactivity and potential therapeutic applications. Continued research efforts will be crucial in unlocking its full potential and advancing it toward clinical use.

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